Cas no 1351658-65-5 (8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro4.5decane)

• Product Name: 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro4.5decane
• CAS No: 1351658-65-5
• MF: C₁₅H₁₈BrNO₃S
• MW: 372.277322292328
• CID: 6101500
• PubChem ID: 56764672
• Update Time: 2025-11-01

8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro4.5decane
• (2-bromo-5-methoxyphenyl)-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• F6122-0179
• VU0532499-1
• 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• (2-bromo-5-methoxyphenyl)(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• 1351658-65-5
• AKOS024532661

• Inchi： 1S/C15H18BrNO3S/c1-19-11-2-3-13(16)12(10-11)14(18)17-6-4-15(5-7-17)20-8-9-21-15/h2-3,10H,4-9H2,1H3
• InChI Key： PZHJMDKYQZILHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CCC2(CC1)OCCS2)=O)OC

Computed Properties

• Exact Mass: 371.01908g/mol
• Monoisotopic Mass: 371.01908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro4.5decane

Introduction to 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351658-65-5)

8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351658-65-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a bromo and methoxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane is particularly noteworthy due to its spirocyclic framework, which is known to enhance the compound's stability and bioavailability. The spirocyclic system, specifically the 1-oxa-4-thia-8-azaspiro[4.5]decane moiety, provides a rigid and conformationally constrained structure that can interact with biological targets in a highly specific manner. This structural feature is crucial for optimizing the compound's pharmacological properties.

The presence of the bromo and methoxy substituents on the benzoyl group further enhances the compound's biological activity. The bromo substituent can participate in halogen bonding interactions, which are increasingly recognized as important non-covalent interactions in drug design. The methoxy group, on the other hand, can influence the compound's lipophilicity and electronic properties, thereby affecting its binding affinity to target proteins.

Recent studies have shown that 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane exhibits potent anti-inflammatory and anti-cancer activities. In vitro assays have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane has also shown promise as an anti-inflammatory agent. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane has been extensively studied to ensure its suitability for clinical development. Initial findings suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug candidates. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

To date, several derivatives of 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane have been synthesized and evaluated for their biological activities. These derivatives often involve modifications to the bromo or methoxy substituents or changes to the spirocyclic core structure. Such structural modifications can lead to enhanced potency or selectivity, making them valuable tools for further drug discovery efforts.

In conclusion, 8-(2-bromo-5-methoxybenzoyl)-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351658-65-5) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.